![molecular formula C7H9F2IO B6176470 4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane CAS No. 2639420-20-3](/img/no-structure.png)
4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane
Overview
Description
4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane, commonly known as DIF-I, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic compound that contains both oxygen and iodine atoms in its structure. DIF-I has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
DIF-I has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively label the vesicular acetylcholine transporter (VAChT) in cholinergic neurons, which can be used to study the structure and function of these neurons. DIF-I has also been used to study the role of cholinergic neurons in Alzheimer's disease and other neurological disorders.
Mechanism of Action
DIF-I selectively labels VAChT by irreversible alkylation of the cysteine residue in the protein. This leads to the inhibition of VAChT function, which results in the depletion of acetylcholine from synaptic vesicles. DIF-I does not affect other neurotransmitter transporters or enzymes, making it a useful tool for studying cholinergic neurons.
Biochemical and Physiological Effects:
DIF-I has been found to have minimal toxicity in vitro and in vivo. It has been shown to selectively label VAChT in cholinergic neurons without affecting other neurotransmitter transporters or enzymes. DIF-I has also been found to cross the blood-brain barrier, making it a useful tool for studying the role of cholinergic neurons in the brain.
Advantages and Limitations for Lab Experiments
DIF-I has several advantages for lab experiments, including its selectivity for VAChT, its ability to cross the blood-brain barrier, and its minimal toxicity. However, DIF-I also has limitations, including its irreversible alkylation of VAChT, which can lead to the depletion of acetylcholine from synaptic vesicles. This can affect the function of cholinergic neurons and limit the duration of experiments.
Future Directions
There are several future directions for DIF-I research, including the development of new methods for synthesizing DIF-I, the optimization of DIF-I labeling protocols, and the use of DIF-I in the study of other neurological disorders. Additionally, the development of new compounds that selectively label other neurotransmitter transporters or enzymes could lead to a better understanding of the structure and function of the nervous system.
Synthesis Methods
DIF-I can be synthesized using various methods, including the reaction of 2,3-difluorobenzyl alcohol with iodomethane and silver triflate, as well as the reaction of 2,3-difluorobenzyl alcohol with iodomethane and copper (I) iodide. The latter method has been found to be more efficient and yields higher purity DIF-I.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2,3-dibromopropene", "iodomethane", "sodium hydride", "tetrahydrofuran", "hydrogen fluoride", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "chloroform", "sodium chloride" ], "Reaction": [ "Step 1: 2,3-dibromopropene is reacted with sodium hydride in tetrahydrofuran to form 2-bromo-3-propen-1-ol.", "Step 2: 2-bromo-3-propen-1-ol is reacted with iodomethane in the presence of potassium carbonate to form 4-iodo-1-methyl-2-pentene.", "Step 3: 4-iodo-1-methyl-2-pentene is reacted with hydrogen fluoride in acetic acid to form 4-fluoro-1-methyl-2-pentene.", "Step 4: 4-fluoro-1-methyl-2-pentene is reacted with sodium bicarbonate and magnesium sulfate in chloroform to form 4-fluoro-1-methyl-2-pentene oxide.", "Step 5: 4-fluoro-1-methyl-2-pentene oxide is reacted with hydrogen fluoride in acetic acid to form 4-(difluoromethyl)-1-methyl-2-pentene oxide.", "Step 6: 4-(difluoromethyl)-1-methyl-2-pentene oxide is reacted with sodium bicarbonate and magnesium sulfate in chloroform to form 4-(difluoromethyl)-1-methyl-2-pentene alcohol.", "Step 7: 4-(difluoromethyl)-1-methyl-2-pentene alcohol is reacted with iodomethane in the presence of potassium carbonate to form 4-(difluoromethyl)-1-(iodomethyl)-2-pentene.", "Step 8: 4-(difluoromethyl)-1-(iodomethyl)-2-pentene is reacted with sodium bicarbonate and magnesium sulfate in chloroform to form 4-(difluoromethyl)-1-(iodomethyl)-2-pentene oxide.", "Step 9: 4-(difluoromethyl)-1-(iodomethyl)-2-pentene oxide is reacted with hydrogen fluoride in acetic acid to form 4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane." ] } | |
CAS RN |
2639420-20-3 |
Product Name |
4-(difluoromethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane |
Molecular Formula |
C7H9F2IO |
Molecular Weight |
274 |
Purity |
95 |
Origin of Product |
United States |
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